Cas no 1251670-64-0 (2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide
• CAS No: 1251670-64-0
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5435572
• Update Time: 2025-07-09

2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(2-methylphenyl)acetamide
• 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C22H23N3O3/c1-14-5-3-4-6-18(14)24-21(26)13-25-10-9-20-17(12-25)22(27)16-11-15(28-2)7-8-19(16)23-20/h3-8,11H,9-10,12-13H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key： WLXQBDJUYPDGNZ-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(CC(NC3=CC=CC=C3C)=O)CC2)C(=O)C2=CC(OC)=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide

Introduction to Compound with CAS No. 1251670-64-0 and Product Name: 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide

The compound with the CAS number 1251670-64-0 and the product name 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of benzo[b]1,6-naphthyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Benzo[b]1,6-naphthyridines are heterocyclic compounds that exhibit a wide range of pharmacological properties. The structural framework of these molecules typically includes a fused benzene ring and a naphthyridine core, which contributes to their unique chemical and biological characteristics. The presence of functional groups such as 8-methoxy and 10-oxo in the compound not only influences its electronic properties but also enhances its interactions with biological targets.

The acetamide moiety in the product name further modifies the pharmacophore, potentially affecting both the solubility and metabolic stability of the compound. This modification is particularly important in drug design, as it can influence how the molecule is processed within the body. The 2-methylphenyl group adds another layer of complexity, contributing to the compound's overall binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of benzo[b]1,6-naphthyridine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific arrangement of functional groups in 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide is likely designed to optimize interactions with these targets.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the benzo[b]1,6-naphthyridine core with the acetamide and methylphenyl substituents creates a molecule that is both structurally unique and biologically relevant. This makes it an attractive candidate for further investigation in preclinical studies.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it may possess inhibitory activity against certain enzymes implicated in disease pathways. For instance, research has indicated that benzo[b]1,6-naphthyridine derivatives can modulate enzyme activity through competitive binding at active sites. The specific substitutions in 2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2-methylphenyl)acetamide are thought to enhance this binding affinity.

The 8-methoxy group appears to play a crucial role in stabilizing interactions with biological targets by introducing hydrophobicity and electronic effects that influence receptor binding. Similarly, the 10-oxo substituent may contribute to metabolic stability by resisting degradation under physiological conditions. These features are essential for ensuring that the compound remains active within the body long enough to exert its therapeutic effects.

Furthermore，the presence of the acetamide moiety suggests potential for further derivatization and optimization. Acetamides are well-known for their ability to enhance drug-like properties such as solubility and bioavailability. By fine-tuning the structure around this core scaffold， researchers can explore new analogs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the design and optimization of benzo[b]1，6-naphthyridine derivatives like this one。 Molecular modeling techniques allow researchers to predict how different structural modifications will affect binding affinity and selectivity。 These predictions can then be validated through experimental studies， thereby accelerating the drug discovery process。

The potential therapeutic applications of this compound are broad。 Given its structural similarity to known bioactive molecules， it may find utility in treating conditions such as inflammation、 cancer、 or neurodegenerative disorders。 While more research is needed to fully elucidate its mechanism of action， preliminary data suggest promising avenues for further investigation。

In conclusion， 1251670-64-0 represents a novel benzo[b]1，6-naphthyridine derivative with significant pharmaceutical potential。 The strategic placement of functional groups such as 8-methoxy、 10 oxo、 acetamide、 and 2 methylphenyl creates a molecule that is well-suited for further exploration in drug development。 As research continues to uncover new biological targets and optimize molecular structures， compounds like this one may pave the way for innovative treatments across multiple therapeutic areas。